MORDENITE

• CAS No.: 12173-98-7
• Molecular Formula: AlH6NaO15Si5
• Molecular Weight: 436.44 g/mol
• IUPAC Name: aluminum;sodium;dioxido(oxo)silane;hydron
• InChI: InChI=1S/Al.Na.5O3Si/c;;5*1-4(2)3/q+3;+1;5*-2/p+6
• InChI Key: CUOCVWHEBGSTEF-UHFFFAOYSA-T
• Canonical SMILES: [H+].[H+].[H+].[H+].[H+].[H+].[O-][Si](=O)[O-].[O-][Si](=O)[O-].[O-][Si](=O)[O-].[O-][Si](=O)[O-].[O-][Si](=O)[O-].[Na+].[Al+3]

Description

Mordenite is a zeolite mineral with the chemical formula (Ca, Na2, K2) Al2 Si10 O24·7H2O. It is one of the six most abundant zeolites and is used commercially. This compound was first described in 1864 by Henry How, who named it after the small community of Morden, Nova Scotia, Canada, where it was first found . This compound is known for its high silica content, which makes it more resistant to acidic environments compared to other zeolites . It crystallizes in the orthorhombic system and typically forms fibrous aggregates, masses, and prismatic crystals .

Preparation Methods

Mordenite is generally prepared by the hydrothermal method using tetraethylammonium cations as templating agents . this method can be costly and environmentally unfriendly due to the generation of waste and contamination. Alternative methods involve using low-cost templates such as glycerol, ethylene glycol, and polyethylene glycol . Industrial production often utilizes silica sources like rice husk ash, silica gel, and silica fumes, and alumina sources like metakaolin and faujasite zeolite . These methods aim to produce this compound with high purity and desirable properties for various applications.

Chemical Reactions Analysis

Mordenite undergoes various chemical reactions, including:

Ion Exchange Reactions: this compound can exchange its cations (e.g., sodium, potassium, calcium) with other cations in solution.

Catalytic Reactions: This compound is used as a catalyst in petrochemical processes such as alkylation, dewaxing, reforming, and hydrocracking due to its strong acidity and thermal stability.

Adsorption: This compound’s porous structure allows it to adsorb gases and liquids, making it useful in gas separation and purification.

Common reagents used in these reactions include acids, bases, and various metal salts. The major products formed depend on the specific reaction and application, such as purified water, refined hydrocarbons, and separated gases.

Scientific Research Applications

Mordenite has a wide range of scientific research applications:

Chemistry: Used as a catalyst in various chemical reactions, including isomerization, carbonylation, and hydrodeoxygenation.

Biology: Explored for its antibacterial activity and potential use in biological applications.

Medicine: Investigated for its potential in drug delivery systems due to its porous structure.

Industry: Utilized in fuel cells, polymerization reactions, and biomass conversion.

Mechanism of Action

Mordenite exerts its effects primarily through its porous structure and strong acidity. The high silica content provides thermal and chemical stability, while the large pore size allows for the adsorption and catalytic conversion of various molecules . The molecular targets and pathways involved depend on the specific application, such as the catalytic sites for hydrocarbon conversion in petrochemical processes .

Comparison with Similar Compounds

Mordenite is compared with other zeolites such as:

Faujasite: Known for its large pore size and high cation exchange capacity, making it suitable for gas separation and water softening.

ZSM-5: Exhibits high thermal stability and is used in catalytic cracking and hydrocarbon isomerization.

Clinoptilolite: Commonly used in water purification and as an animal feed additive due to its high cation exchange capacity.

This compound’s uniqueness lies in its high silica content, which provides greater resistance to acidic environments and higher thermal stability compared to other zeolites .